Cas no 122584-14-9 ((4aR,8aR)-rel-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde)

(4aR,8aR)-rel-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde structure

122584-14-9 structure

Product Name:(4aR,8aR)-rel-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde

CAS No:122584-14-9

MF:C₁₇H₁₆BrNO₄

MW:378.217244148254

CID:1213995

PubChem ID:14286041

Update Time:2025-04-20

(4aR,8aR)-rel-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- (4aR,8aR)-rel-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde
- 4A,5,9,10,11,12-hexahydro-1-bromo-3-methoxy-11-formyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-one
- (4aR,8aR)-1-Bromo-3-methoxy-6-oxo-5,6,9,10-tetrahydro-4aH-[1]benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carbaldehyde
- 4A,5,9,10,11,12-HEXAHYDRO-1-BROMO-3-METHOXY-11-FORMYL- 6H-BENZOFURO[3A,3,2-EF][2] BENZAZEPINE-6-ONE
- 4a,5a,9,10,11,12-hexahydro-1-broMo-3-Methoxy-11-forMyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-one
- 4a,5,9,10,11,12-hexahydro-1-bromo-3-methoxy-11-formyl-6H-benzofuro[3a,3,2-ef ][2]benzazepin-6-one
- 6H-Benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde, 1-broMo-4a,5,9,10-tetrahydro-3-Methoxy-6-oxo-, (4aR,8aR)-rel-
- AKOS025401809
- 122584-14-9
- A891094
- (1S,12S)-7-Bromo-9-methoxy-14-oxo-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6,8,10(17),15-tetraene-4-carbaldehyde
- DTXSID601105485
- 4a,5,9,10,11,12-hexahydro-1-bromo-3-methoxy-11-formyl-6H-benzofuro[3a,3,2-ef
- ][2]benzazepin-6-one
- rel-(4aR,8aR)-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde
- AC-25824
- (4aS,8aS)-1-Bromo-3-methoxy-6-oxo-5,6,9,10-tetrahydro-4aH-[1]benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carbaldehyde
- Inchi： 1S/C17H16BrNO4/c1-22-13-7-12(18)11-8-19(9-20)5-4-17-3-2-10(21)6-14(17)23-16(13)15(11)17/h2-3,7,9,14H,4-6,8H2,1H3/t14-,17-/m0/s1
- InChI Key： VYCRYYLXLRMMQK-YOEHRIQHSA-N
- SMILES： BrC1C=C(C2=C3C=1CN(C=O)CC[C@@]13C=CC(C[C@@H]1O2)=O)OC

Computed Properties

Exact Mass: 377.02628
Monoisotopic Mass: 377.02627g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 553
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.62
PSA: 55.84

(4aR,8aR)-rel-1-Bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-6H-benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AA56161-2.5g	6H-Benzofuro[3a,3,2-ef][2]benzazepine-11(12H)-carboxaldehyde, 1-bromo-4a,5,9,10-tetrahydro-3-methoxy-6-oxo-, (4aR,8aR)-rel-	122584-14-9	97%	2.5g	$1212.00	2024-04-20